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Compound of Interest

Compound Name: IAA65

Cat. No.: B15616835 Get Quote

Application Notes and Protocols for IAA65
For Researchers, Scientists, and Drug Development Professionals

Introduction
IAA65 is a potent inhibitor of T-type calcium channels, which are low voltage-activated calcium

channels involved in a variety of physiological processes.[1] Due to their role in neuronal

excitability, T-type calcium channels are a key target in epilepsy research.[2][3][4] IAA65 has

demonstrated efficacy in reducing the current density generated by T-type Ca2+ channel

activation, making it a valuable tool for studying the role of these channels in cellular function

and disease models.[1] These application notes provide detailed protocols for the dissolution

and preparation of IAA65 for experimental use.

Quantitative Data Summary
The following table summarizes the available quantitative data for IAA65.
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Property Value Reference

Molecular Formula C₁₆H₁₃F₆NO₂ [5]

CAS Number 2987139-96-6 [5]

IC₅₀ (T-type calcium channels) 18.9 µM [1]

Effective Concentration
50 µM (in differentiated

ND7/23 cells)
[1]

Recommended Storage -20°C [5]

Dissolution and Stock Solution Preparation
The solubility of IAA65 in various solvents has not been extensively reported. However, for

many small molecule inhibitors, Dimethyl Sulfoxide (DMSO) is a common solvent for creating

high-concentration stock solutions.

Materials:

IAA65 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Protocol for Preparing a 10 mM Stock Solution:

Weighing the Compound: Accurately weigh a small amount of IAA65 powder. For example,

to prepare 1 mL of a 10 mM stock solution, you would need to weigh out 0.3653 mg of IAA65
(Molecular Weight: 365.27 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed IAA65 powder.

For the example above, add 100 µL of DMSO to 0.3653 mg of IAA65.
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Solubilization: Vortex the solution vigorously to ensure the compound is completely

dissolved. Gentle warming (e.g., in a 37°C water bath) may aid in dissolution, but be

cautious of potential degradation. Visually inspect the solution to ensure there are no visible

particles.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

long-term storage.

Note: Since the maximum solubility of IAA65 in DMSO is not published, it is recommended to

start with a small amount to test for solubility at the desired concentration. If the compound

does not fully dissolve, you may need to prepare a lower concentration stock solution.

Experimental Protocols
Preparation of Working Solutions for Cell-Based Assays
Materials:

10 mM IAA65 stock solution in DMSO

Appropriate cell culture medium or experimental buffer

Protocol:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM IAA65 stock solution at room

temperature.

Serial Dilution: Perform serial dilutions of the stock solution in your cell culture medium or

experimental buffer to achieve the desired final working concentration. For example, to

prepare a 50 µM working solution from a 10 mM stock, you would perform a 1:200 dilution.

Example Dilution: Add 1 µL of the 10 mM stock solution to 199 µL of cell culture medium.

Vehicle Control: It is crucial to include a vehicle control in your experiments. This control

should contain the same final concentration of DMSO as the highest concentration of IAA65
used, to account for any effects of the solvent on the cells.
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Immediate Use: Use the freshly prepared working solutions immediately for your

experiments.

Visualizations
Experimental Workflow
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Caption: Workflow for preparing and using IAA65 in experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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